3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one

• Molecular Formula: C11H10BrN5O2
• Molecular Weight: 324.13 g/mol
• IUPAC Name: 3-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H10BrN5O2/c1-6-10(19)14-11(17-15-6)16-13-5-7-4-8(12)2-3-9(7)18/h2-5,18H,1H3,(H2,14,16,17,19)/b13-5+
• InChI Key: QODAIQABCVSDHD-WLRTZDKTSA-N
• Isomeric SMILES: CC1=NN=C(NC1=O)N/N=C/C2=C(C=CC(=C2)Br)O
• Canonical SMILES: CC1=NN=C(NC1=O)NN=CC2=C(C=CC(=C2)Br)O

Description

3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one is a complex organic compound that features a triazine ring, a brominated hydroxybenzylidene group, and a hydrazinyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one typically involves the condensation of 5-bromo-2-hydroxybenzaldehyde with 6-methyl-1,2,4-triazin-5(4H)-one hydrazone under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is refluxed for several hours to ensure complete reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The azomethine (C=N) bond can be reduced to an amine using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Amines, thiols, under conditions like heating or using a catalyst

Major Products

Oxidation: Formation of a carbonyl derivative

Reduction: Formation of an amine derivative

Substitution: Formation of substituted derivatives with various functional groups

Scientific Research Applications

3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an antimicrobial or anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its therapeutic potential in treating diseases, particularly those involving microbial infections or cancer.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s hydrazinyl and triazine moieties can form hydrogen bonds and coordinate with metal ions, affecting the activity of target proteins. The brominated hydroxybenzylidene group can also participate in π-π stacking interactions and hydrophobic interactions, further modulating the compound’s biological activity.

Comparison with Similar Compounds

Similar Compounds

3-[(2E)-2-(2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one: Lacks the bromine atom, which may affect its reactivity and biological activity.

3-[(2E)-2-(5-chloro-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one: Contains a chlorine atom instead of bromine, potentially altering its chemical properties and interactions.

3-[(2E)-2-(5-methoxy-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one: Features a methoxy group, which can influence its solubility and biological activity.

Uniqueness

The presence of the bromine atom in 3-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5(4H)-one imparts unique reactivity and potential biological activity compared to its analogs. The bromine atom can participate in halogen bonding and influence the compound’s electronic properties, making it a valuable scaffold for further chemical modifications and biological studies.